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Compound of Interest

Aluminum potassium sulfate
Compound Name:
dodecahydrate

cat. No.: B1195066

Technical Overview: Aluminum Potassium
Sulfate Dodecahydrate

For Immediate Release

This document provides a detailed chemical analysis of aluminum potassium sulfate
dodecahydrate, a compound with significant applications in various scientific and industrial
fields. The focus of this guide is to delineate its fundamental chemical properties, specifically its
chemical formula and molecular weight, presented for researchers, scientists, and
professionals in drug development.

Chemical Identity and Formula

Aluminum potassium sulfate dodecahydrate, commonly known as potassium alum or
potash alum, is a double sulfate of potassium and aluminum.[1][2] It is typically encountered in
its dodecahydrate form, which signifies that each molecule of the compound is associated with
twelve molecules of water.[1] This hydration is crucial to its crystalline structure and stability.

The chemical formula for aluminum potassium sulfate dodecahydrate is:

KAI(SO4)2-12H20[1][2][3]
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This formula indicates that a single formula unit of the compound consists of one potassium (K)
ion, one aluminum (Al) ion, two sulfate (SOa4) ions, and twelve molecules of water (H20).

Molecular Weight Calculation

The molecular weight of a compound is the sum of the atomic weights of its constituent atoms.
The calculation for aluminum potassium sulfate dodecahydrate is based on the atomic
masses of potassium, aluminum, sulfur, oxygen, and hydrogen.

The accepted molecular weight for aluminum potassium sulfate dodecahydrate is
approximately 474.39 g/mol .[3][4][5]

The table below provides a detailed breakdown of the molecular weight calculation based on
the standard atomic weights of each element.

. Atomic Weight  Total Weight (
Element Symbol Quantity

(g/mol) g/mol )
] 39.0983[6][71[8]
Potassium K 1 39.0983
[91[10]
] 26.982[11][12]
Aluminum Al 1 26.982
[13][14]
32.065[15][16]
Sulfur S 2 64.13
[17][18][19]
20 (8in SOa4, 12 15.999[20][21]
Oxygen O ) 319.98
in H20) [22][23]
1.008[24][25][26]
Hydrogen H 24 24.192
[27][28]
KAI(SOa4)2:12H2
Total o 474.3823

Note: Slight variations in molecular weight may be observed depending on the source of atomic
mass data.[4]
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Methodologies and Visualizations

The determination of the chemical formula and molecular weight of a well-established
compound like aluminum potassium sulfate dodecahydrate does not involve novel
experimental protocols. The data presented are based on universally accepted values for
atomic masses as standardized by IUPAC and determined through high-precision techniques
such as mass spectrometry.

Due to the fundamental nature of the topic—a chemical formula and its corresponding
molecular weight—graphical visualizations such as signaling pathways or experimental
workflows are not applicable. The logical relationship is a direct summation of atomic masses
as detailed in the table above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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